molecular formula C6H9NO3S B585718 (S)-5-Oxo-3-thiomorpholinecarboxylic Acid Methyl Ester CAS No. 118903-82-5

(S)-5-Oxo-3-thiomorpholinecarboxylic Acid Methyl Ester

Cat. No. B585718
CAS RN: 118903-82-5
M. Wt: 175.202
InChI Key: RDOYROJGNXKEDB-SCSAIBSYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(S)-5-Oxo-3-thiomorpholinecarboxylic Acid Methyl Ester” is a biochemical compound with the molecular formula C6H9NO3S and a molecular weight of 175.21 . It appears as a white solid and is used for proteomics research .


Physical And Chemical Properties Analysis

This compound is a white solid and is soluble in methanol . Its molecular weight is 175.21 .

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s used in proteomics research , which suggests it may interact with proteins in some way, but the specifics are not provided.

Future Directions

The future directions of research involving this compound are not clear from the available information. As it’s used in proteomics research , it may continue to be used in studies investigating protein function and interactions.

properties

CAS RN

118903-82-5

Molecular Formula

C6H9NO3S

Molecular Weight

175.202

IUPAC Name

methyl (3S)-5-oxothiomorpholine-3-carboxylate

InChI

InChI=1S/C6H9NO3S/c1-10-6(9)4-2-11-3-5(8)7-4/h4H,2-3H2,1H3,(H,7,8)/t4-/m1/s1

InChI Key

RDOYROJGNXKEDB-SCSAIBSYSA-N

SMILES

COC(=O)C1CSCC(=O)N1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.